N-[1-(1H-imidazol-1-ylmethyl)propyl]pyrazolo[1,5-a]pyridine-3-carboxamide

• IUPAC Name: N-(1-imidazol-1-ylbutan-2-yl)pyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C15H17N5O/c1-2-12(10-19-8-6-16-11-19)18-15(21)13-9-17-20-7-4-3-5-14(13)20/h3-9,11-12H,2,10H2,1H3,(H,18,21)
• InChI Key: XKRFHOJIDLOXKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN1C=CN=C1)NC(=O)C2=C3C=CC=CN3N=C2
• Molecular Formula: C15H17N5O
• Molecular Weight: 283.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

A novel and practical route to synthesize imidazol indoles and pyrrolo imidazoles via N–H functionalization has been developed. Indole-2-carboxylic acid or pyrrole-2-carboxylic acid with diverse aniline groups and carbonyldiimidazole (CDI), in the presence of a base under microwave conditions, resulted in imidazol indoles and pyrrolo imidazoles, respectively.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical and Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research may focus on exploring new synthetic routes and applications for these compounds.